1-(6-Chloroperfluorohexyl)trifluoroethanesultone
Overview
Description
1-(6-Chloroperfluorohexyl)trifluoroethanesultone (6-CFTES) is a fluorinated organic compound with a wide range of applications in the field of chemistry. It is a derivative of trifluoroethanesulfonic acid and is used as a reagent, solvent, and catalyst in many organic and inorganic reactions. 6-CFTES is a versatile compound with a wide range of uses in the scientific and industrial fields.
Mechanism Of Action
1-(6-Chloroperfluorohexyl)trifluoroethanesultone is a fluorinated organic compound and its mechanism of action is based on its ability to form strong hydrogen bonds with other molecules. It is able to form hydrogen bonds with both hydrophobic and hydrophilic molecules, which makes it useful for a wide range of applications.
Biochemical And Physiological Effects
1-(6-Chloroperfluorohexyl)trifluoroethanesultone has been found to have a number of biochemical and physiological effects. In laboratory studies, it has been found to be a strong inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been found to inhibit the production of prostaglandins and leukotrienes, which are involved in inflammation. In addition, 1-(6-Chloroperfluorohexyl)trifluoroethanesultone has been found to have antioxidant properties and to be effective in the treatment of certain types of cancer.
Advantages And Limitations For Lab Experiments
The advantages of using 1-(6-Chloroperfluorohexyl)trifluoroethanesultone in laboratory experiments include its ability to form strong hydrogen bonds with other molecules, its low toxicity, and its ability to act as a reagent, solvent, and catalyst. The main limitation of using 1-(6-Chloroperfluorohexyl)trifluoroethanesultone in laboratory experiments is its high cost.
Future Directions
Future research on 1-(6-Chloroperfluorohexyl)trifluoroethanesultone may focus on its potential applications in the pharmaceutical industry, its ability to act as a catalyst in organic synthesis, and its potential use in the synthesis of polymers. In addition, further research may be conducted to investigate its potential as an antioxidant and its ability to inhibit the production of inflammatory mediators. Finally, research may be conducted to investigate its potential use in the treatment of certain types of cancer.
Scientific Research Applications
1-(6-Chloroperfluorohexyl)trifluoroethanesultone is widely used in scientific research due to its unique properties. It is used as a reagent in organic and inorganic synthesis, as a solvent for chromatography, and as a catalyst in many reactions. It is also used in the synthesis of polymers, in the preparation of pharmaceuticals, and in the synthesis of fluorinated compounds.
properties
IUPAC Name |
3-(6-chloro-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorohexyl)-3,4,4-trifluorooxathietane 2,2-dioxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8ClF15O3S/c9-7(21,22)5(18,19)3(14,15)1(10,11)2(12,13)4(16,17)6(20)8(23,24)27-28(6,25)26 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYBYGAKZDAETJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(C(OS1(=O)=O)(F)F)(C(C(C(C(C(C(F)(F)Cl)(F)F)(F)F)(F)F)(F)F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8ClF15O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901023155 |
Source
|
| Record name | 3-(6-Chloro-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorohexyl)-3,4,4-trifluoro-1,2l6-oxathietane-2,2-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901023155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
496.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-Chloroperfluorohexyl)trifluoroethanesultone | |
CAS RN |
1244856-02-7 |
Source
|
| Record name | 3-(6-Chloro-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorohexyl)-3,4,4-trifluoro-1,2l6-oxathietane-2,2-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901023155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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